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Compound of Interest

Compound Name: Vat Orange 1

Cat. No.: B116557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Vat Orange 1 (C.I.

Pigment Orange 43) as an organic pigment in research-scale coating formulations. This

document outlines the pigment's key characteristics, detailed experimental protocols for its

dispersion and incorporation into various binder systems, and expected performance metrics.

Introduction to Vat Orange 1
Vat Orange 1 is a high-performance organic pigment belonging to the anthraquinone chemical

class.[1] It is specifically a dibrominated derivative of dibenzpyrenequinone (Vat Yellow 4).[1][2]

This pigment is recognized for its bright, reddish-orange shade and excellent fastness

properties, making it a suitable candidate for demanding applications where color stability and

durability are critical.[3][4] Its primary use has been in the textile industry for dyeing cellulosic

fibers, but it is also employed in plastics, inks, and industrial coatings.[5][6][7]

Chemical Structure:

Molecular Formula: C₂₄H₁₀Br₂O₂[1]

Molecular Weight: 490.14 g/mol [1]

CAS Number: 1324-11-4[1]
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Physicochemical and Performance Data
The following tables summarize the key physical, chemical, and performance properties of Vat
Orange 1, compiled from various technical sources.

Table 1: General and Physical Properties of Vat Orange 1

Property Value References

Appearance Yellowish-brown powder [1][5]

C.I. Name Pigment Orange 43 [8]

C.I. Number 71105 [8]

Density 1.84 g/cm³ (at 20°C) [7]

Boiling Point 694.9 °C at 760 mmHg [9]

Flash Point 210.8 °C [9]

Solubility

Soluble in nitrobenzene,

xylene, tetrahydronaphthalene;

slightly soluble in ethanol,

acetone, benzene, pyridine,

toluene, o-chlorophenol.

Insoluble in water.

[4][5][10]

Table 2: Colorimetric and Fastness Properties of Vat Orange 1
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Property Value References

Lightfastness (ISO) 6-7 [11]

Lightfastness (ASTM) I (Excellent) [8][12]

Opacity/Transparency Semi-Opaque [8]

CIE Lab* Values L=54.19, a=53.46, b*=48.12 [13][14]

Munsell Notation
Hue 10.0R, Value 5.2, Chroma

15.3
[13]

Gloss Average 88.03 [13][14]

Experimental Protocols
The following protocols provide a starting point for the dispersion of Vat Orange 1 in common

research coating systems. Optimization may be required based on the specific equipment and

raw materials used.

Safety Precautions
Vat Orange 1 is a fine powder that can cause respiratory, skin, and eye irritation.[6] Ingestion

may be harmful.[6] It is stable under normal conditions but may produce irritating and toxic

fumes upon thermal decomposition.[6]

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat. Use a respirator if handling large quantities or if dust generation is significant.[6]

Handling: Use in a well-ventilated area, preferably within a chemical fume hood, to minimize

dust inhalation. Avoid contact with skin and eyes.[6]

Storage: Store in a tightly sealed, light-resistant container in a cool, dry place.[6]

Protocol for Dispersion in a Solvent-Based Acrylic
Coating
This protocol is suitable for preparing a pigment dispersion for a solvent-based acrylic topcoat.
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Materials and Equipment:

Vat Orange 1 pigment powder

Solvent-based acrylic resin (e.g., Paraloid™ B-66 or equivalent)

Aromatic solvent (e.g., xylene, toluene)

Dispersing agent (e.g., a high molecular weight polymeric dispersant)

High-speed disperser (e.g., Cowles dissolver) or laboratory bead mill

Glass beads (1.0-1.5 mm diameter) for bead milling

Hegman gauge

Analytical balance

Beakers, spatulas, and other standard laboratory glassware

Procedure:

Premix Preparation:

In a suitable beaker, weigh the required amount of acrylic resin and solvent.

Mix until the resin is completely dissolved.

Add the recommended dosage of the dispersing agent to the resin solution and mix

thoroughly.

Pigment Addition:

While stirring the resin solution at a low speed, gradually add the Vat Orange 1 pigment

powder to form a paste.

Dispersion:
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High-Speed Disperser: Increase the speed of the disperser to create a vortex. Continue to

disperse at high speed for 20-30 minutes, or until a Hegman gauge reading of 6-7 is

achieved. Monitor the temperature of the dispersion to ensure it does not exceed 50°C.

Bead Mill: If using a bead mill, add the premixed paste and glass beads to the milling

chamber. Mill at a moderate speed for 1-2 hours, periodically checking the dispersion

quality with a Hegman gauge until a reading of 7 or higher is achieved.

Let-down:

Once the desired level of dispersion is achieved, slowly add the remaining resin and

solvent (the "let-down") to the pigment concentrate while mixing at a low speed until the

formulation is homogeneous.

Characterization:

Evaluate the final coating for color, gloss, and film properties after application and curing.

Protocol for Dispersion in a Water-Based Polyurethane
Coating
This protocol outlines the preparation of a pigment dispersion for a water-based polyurethane

coating.

Materials and Equipment:

Vat Orange 1 pigment powder

Water-based polyurethane dispersion (PUD)

Deionized water

Co-solvent (e.g., dipropylene glycol methyl ether)

Surfactant-based or polymeric dispersing agent suitable for aqueous systems

pH adjuster (e.g., triethylamine)
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Ultrasonic processor (probe or bath) or laboratory bead mill

Hegman gauge

Analytical balance

Standard laboratory glassware

Procedure:

Wetting Solution Preparation:

In a beaker, combine the deionized water, co-solvent, and dispersing agent.

Adjust the pH of the solution to 8.0-9.0 using the pH adjuster, as this can improve the

stability of the pigment dispersion.

Pigment Incorporation:

Slowly add the Vat Orange 1 pigment to the wetting solution while stirring at a moderate

speed to form a slurry.

Dispersion:

Ultrasonication: Place the beaker containing the slurry in an ultrasonic bath or use a probe

sonicator. Process for 30-60 minutes, monitoring the temperature to keep it below 40°C.

Bead Mill: Alternatively, use a laboratory bead mill with ceramic or glass beads for 1-2

hours.

Check for a Hegman gauge reading of 6-7 to ensure adequate dispersion.

Let-down:

Gradually add the pigment dispersion to the polyurethane dispersion (PUD) under gentle

agitation. Avoid high shear, which can destabilize the PUD.

Final Formulation:
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Add other additives such as defoamers or rheology modifiers as required.

Gently mix until the formulation is uniform.

Characterization:

Apply the coating to a substrate and allow it to cure. Evaluate the film for color, gloss, and

physical properties.

Visualizations
General Experimental Workflow for Pigmented Coating
Formulation
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Caption: Experimental workflow for developing a research coating with Vat Orange 1.
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Proposed Photodegradation Pathway of Anthraquinone
Dyes

Initiation

Propagation

Degradation Products

Vat Orange 1
(Anthraquinone Structure)

Excited State
(Singlet/Triplet)

UV Radiation (hν)

Reactive Oxygen Species (ROS)
(e.g., •OH, O₂⁻)

Energy transfer to O₂/H₂O

Hydrogen Abstraction

Interaction with
binder/solvent

Attack on
anthraquinone ring

Radical Intermediates

Ring Cleavage

Formation of smaller
aromatic/aliphatic compounds

Loss of Chromophore

Color Fading

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A generalized photodegradation pathway for anthraquinone-based dyes like Vat
Orange 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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